Cas no 448968-50-1 (4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide)

• Product Name: 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide
• CAS No: 448968-50-1
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• MDL: MFCD21244673
• CID: 4651836
• PubChem ID: 65482176
• Update Time: 2025-06-10

4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(bromomethyl)-N-cyclopropyl-
• 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide

• MDL： MFCD21244673
• Inchi： 1S/C10H12BrNO2S/c11-7-8-1-5-10(6-2-8)15(13,14)12-9-3-4-9/h1-2,5-6,9,12H,3-4,7H2
• InChI Key： ZASDFOSIPZAZDJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC2)(=O)=O)=CC=C(CBr)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide

Recent Advances in the Study of 4-(Bromomethyl)-N-cyclopropylbenzene-1-sulfonamide (CAS: 448968-50-1)

The compound 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide (CAS: 448968-50-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its bromomethyl and cyclopropyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, antimicrobial agents, and targeted therapeutics, highlighting its importance in modern pharmaceutical research.

One of the key areas of investigation involves the role of 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide in the development of covalent inhibitors. The bromomethyl group enables the compound to act as an electrophile, facilitating covalent binding to nucleophilic residues in target proteins. This mechanism has been leveraged in the design of inhibitors for enzymes such as carbonic anhydrases and proteases, which are implicated in various diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting tumor-associated carbonic anhydrase isoforms, suggesting its potential as an anticancer agent.

In addition to its applications in enzyme inhibition, recent research has explored the antimicrobial properties of 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide. A study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The sulfonamide moiety, combined with the reactive bromomethyl group, appears to disrupt bacterial cell wall synthesis, offering a promising avenue for the development of novel antibiotics.

The synthetic versatility of 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide has also been a focal point of recent investigations. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled the efficient incorporation of this compound into more complex molecular architectures. For instance, a 2022 study in Organic Letters reported a palladium-catalyzed Suzuki-Miyaura coupling reaction using this sulfonamide as a key building block, yielding high-value intermediates for pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide. Recent toxicological studies have highlighted the need for careful structural modifications to mitigate potential off-target effects. Nevertheless, the compound's unique reactivity and biological activity continue to make it a valuable tool in medicinal chemistry, with ongoing research aimed at unlocking its full therapeutic potential.

In conclusion, 4-(bromomethyl)-N-cyclopropylbenzene-1-sulfonamide (CAS: 448968-50-1) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications—from enzyme inhibition to antimicrobial activity—underscore its significance in contemporary research. As synthetic and analytical techniques advance, this compound is poised to play an increasingly prominent role in the development of next-generation therapeutics.